Cas no 1214335-59-7 (3-(2-Chloro-5-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 3-(2-Chloro-5-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1214335-59-7
• MF: C₁₂H₇ClF₃NO
• MW: 273.638292551041
• CID: 4966127
• Update Time: 2025-05-21

3-(2-Chloro-5-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-5-(trifluoromethoxy)phenyl)pyridine
• 3-(2-Chloro-5-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C12H7ClF3NO/c13-11-4-3-9(18-12(14,15)16)6-10(11)8-2-1-5-17-7-8/h1-7H
• InChI Key： WBMSFLJOMMRTKH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C1C=NC=CC=1)OC(F)(F)F

Computed Properties

• Exact Mass: 273.0168260 g/mol
• Monoisotopic Mass: 273.0168260 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 22.1
• Molecular Weight: 273.64

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(2-Chloro-5-(trifluoromethoxy)phenyl)pyridine

Compound CAS No. 1214335-59-7: 3-(2-Chloro-5-(trifluoromethoxy)phenyl)pyridine

The compound CAS No. 1214335-59-7, also known as 3-(2-Chloro-5-(trifluoromethoxy)phenyl)pyridine, is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with a substituted phenyl group containing both chlorine and trifluoromethoxy functionalities. These substituents contribute to its distinct chemical properties, making it a valuable compound for research and development.

Recent studies have highlighted the importance of trifluoromethoxy groups in enhancing the stability and bioavailability of organic compounds. The presence of this group in 3-(2-Chloro-5-(trifluoromethoxy)phenyl)pyridine has been shown to significantly influence its pharmacokinetic properties, making it a promising candidate for drug delivery systems. Additionally, the pyridine ring in the molecule provides a rigid structure that facilitates interactions with biological targets, further enhancing its potential in therapeutic applications.

The synthesis of CAS No. 1214335-59-7 involves a multi-step process that typically includes nucleophilic aromatic substitution and coupling reactions. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. The use of advanced catalytic systems has also been explored to improve reaction efficiency and reduce environmental impact.

In terms of physical properties, 3-(2-Chloro-5-(trifluoromethoxy)phenyl)pyridine exhibits a high melting point and excellent solubility in organic solvents, which are advantageous for formulation purposes. Its thermal stability has been tested under various conditions, demonstrating its suitability for use in high-temperature processes such as polymerization reactions.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of CAS No. 1214335-59-7 with unprecedented accuracy. These studies have revealed insights into the molecule's electronic distribution and reactivity, paving the way for novel applications in electronic materials and sensors.

Moreover, the compound's ability to act as a ligand in metal complexes has been explored, with potential applications in catalysis and coordination chemistry. Its unique combination of electron-withdrawing groups makes it an ideal candidate for stabilizing metal centers and facilitating catalytic cycles.

In conclusion, CAS No. 1214335-59-7 (3-(2-Chloro-5-(trifluoromethoxy)phenyl)pyridine) is a versatile compound with a wide range of applications across multiple disciplines. Its distinctive chemical properties, combined with recent research breakthroughs, position it as a key player in the development of innovative solutions in science and technology.